Cas no 110767-58-3 (Acetic acid,2-[[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-)
110767-58-3 structure
Product Name:Acetic acid,2-[[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
CAS No:110767-58-3
MF:C13H16N4O5S
MW:340.354941368103
CID:149207
PubChem ID:936406
Update Time:2025-04-19
Acetic acid,2-[[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
- Aceticacid, [[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]- (9CI)
- BRN 5358360
- AKOS002188680
- ACETIC ACID, 2-((4-AMINO-5-(3,4,5-TRIMETHOXYPHENYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)-
- ACETIC ACID, ((4-AMINO-5-(3,4,5-TRIMETHOXYPHENYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)-
- 2-((4-Amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
- 3-(3,4,5-Trimetossifenil)-4-ammino-5-carbossimetiltio-4H-1,2,4-triazolo [Italian]
- 2HU30J169F
- UNII-2HU30J169F
- ((4-Amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
- 110767-58-3
- 3-(3,4,5-Trimetossifenil)-4-ammino-5-carbossimetiltio-4H-1,2,4-triazolo
- Q27254762
-
- Inchi: 1S/C13H16N4O5S/c1-20-8-4-7(5-9(21-2)11(8)22-3)12-15-16-13(17(12)14)23-6-10(18)19/h4-5H,6,14H2,1-3H3,(H,18,19)
- InChI Key: IBYJOXYTJSULBV-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=NN=C(C2C=C(C(=C(C=2)OC)OC)OC)N1N
Computed Properties
- Exact Mass: 340.08428
- Monoisotopic Mass: 340.08414080g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 147Ų
Experimental Properties
- PSA: 121.72
Acetic acid,2-[[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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